Cas no 58966-34-0 (5-Chloro-2-methylbenzaldehyde)

• Product Name: 5-Chloro-2-methylbenzaldehyde
• CAS No: 58966-34-0
• MF: C₈H₇ClO
• MW: 154.593581438065
• MDL: MFCD11111042
• CID: 340319
• PubChem ID: 12347565
• Update Time: 2025-05-20

5-Chloro-2-methylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-methylbenzaldehyde
• 5-chloro-2-methyl-Benzaldehyde
• Benzaldehyde, 5-chloro-2-methyl-
• 2-Methyl-4-chlorbenzaldehyd
• 5-Chlor-2-methylbenzaldehyd
• Benzaldehyde,5-chloro-2-methyl
• 3-Chloro-6-methylbenzaldehyde
• CK2094
• AB63586
• CS-0061327
• EN300-57013
• DDYTVUGYXUWXGN-UHFFFAOYSA-N
• AMY28083
• AKOS000276580
• 2-methyl-5-chlorobenzaldehyde
• DTXSID60492927
• 58966-34-0
• SY102295
• SCHEMBL692253
• FT-0701080
• Z871801780
• MFCD11111042
• A869312
• F2150-0019
• AS-18815

• MDL： MFCD11111042
• Inchi： 1S/C8H7ClO/c1-6-2-3-8(9)4-7(6)5-10/h2-5H,1H3
• InChI Key： DDYTVUGYXUWXGN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C)=C(C=O)C=1

Computed Properties

• Exact Mass: 154.01900
• Monoisotopic Mass: 154.0185425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.195
• Boiling Point: 233 ºC
• Flash Point: 105 ºC
• Refractive Index: 1.562
• PSA: 17.07000
• LogP: 2.46090

5-Chloro-2-methylbenzaldehyde Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 5-Chloro-2-methylbenzaldehyde

Comprehensive Overview of 5-Chloro-2-methylbenzaldehyde (CAS No. 58966-34-0): Properties, Applications, and Market Trends

5-Chloro-2-methylbenzaldehyde (CAS No. 58966-34-0) is a specialized organic compound widely recognized for its role in fine chemical synthesis. This aromatic aldehyde, characterized by its chloro and methyl substituents, serves as a critical intermediate in pharmaceuticals, agrochemicals, and fragrance industries. With the growing demand for high-purity benzaldehyde derivatives, this compound has garnered significant attention from researchers and manufacturers alike.

The molecular structure of 5-Chloro-2-methylbenzaldehyde features a benzene ring substituted with a formyl group (-CHO) at position 1, a chlorine atom (-Cl) at position 5, and a methyl group (-CH3) at position 2. This unique arrangement imparts distinct reactivity, making it valuable for cross-coupling reactions and Grignard syntheses. Recent studies highlight its utility in developing non-linear optical materials and bioactive molecules, aligning with trends in green chemistry and sustainable synthesis.

In the pharmaceutical sector, 58966-34-0 is employed as a precursor for antimicrobial agents and anti-inflammatory drugs. Its derivatives exhibit potential in targeting enzyme inhibition pathways, a hot topic in drug discovery forums. Meanwhile, agrochemical applications leverage its role in synthesizing crop protection agents, addressing global concerns about food security and pesticide efficiency.

From a commercial perspective, the market for 5-Chloro-2-methylbenzaldehyde is influenced by advancements in catalytic oxidation methods and flow chemistry. Industry reports emphasize the shift toward cost-effective production and waste reduction, with suppliers optimizing batch processing and purification techniques. Environmental regulations further drive innovation in solvent-free synthesis, a frequently searched topic among process chemists.

Analytical characterization of CAS No. 58966-34-0 typically involves GC-MS, HPLC, and NMR spectroscopy, ensuring compliance with ICH guidelines for impurities. Researchers increasingly explore computational modeling to predict its behavior in multi-step reactions, reflecting the integration of AI in chemical research. Storage recommendations include argon-filled containers to prevent oxidation, a detail often queried by laboratory technicians.

Emerging applications in electronic materials and photoresists position 5-Chloro-2-methylbenzaldehyde as a versatile building block. Its compatibility with microwave-assisted synthesis (a trending keyword in organic chemistry circles) enhances reaction yields while reducing energy consumption. Patent analyses reveal growing interest in its use for OLED intermediates, coinciding with the display technology boom.

In conclusion, 5-Chloro-2-methylbenzaldehyde (CAS No. 58966-34-0) exemplifies the intersection of traditional organic chemistry and modern industrial needs. Its adaptability across sectors—from life sciences to advanced materials—ensures sustained relevance. As custom synthesis demands rise, this compound will remain pivotal in addressing challenges like selective functionalization and process scalability.